Cas no 1361516-30-4 (Methyl 3-(perchlorophenyl)isonicotinate)

• Product Name: Methyl 3-(perchlorophenyl)isonicotinate
• CAS No: 1361516-30-4
• MF: C₁₃H₆Cl₅NO₂
• MW: 385.457238674164
• CID: 4968917
• Update Time: 2025-10-28

Methyl 3-(perchlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(perchlorophenyl)isonicotinate

• Inchi： 1S/C13H6Cl5NO2/c1-21-13(20)5-2-3-19-4-6(5)7-8(14)10(16)12(18)11(17)9(7)15/h2-4H,1H3
• InChI Key： RSAPXHXTKHIQKC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC=CC=1C(=O)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 5.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(perchlorophenyl)isonicotinate

Comprehensive Overview of Methyl 3-(perchlorophenyl)isonicotinate (CAS No. 1361516-30-4): Properties, Applications, and Research Insights

Methyl 3-(perchlorophenyl)isonicotinate (CAS No. 1361516-30-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative combines a perchlorophenyl moiety with an isonicotinate framework, offering distinct reactivity and potential applications. As synthetic methodologies advance, compounds like this are increasingly explored for their modularity in drug discovery and material science.

The perchlorophenyl group in Methyl 3-(perchlorophenyl)isonicotinate contributes to enhanced electron-withdrawing properties, which is critical in designing catalysts or intermediates for cross-coupling reactions. Researchers investigating heterocyclic building blocks or pyridine derivatives frequently highlight its utility in constructing complex molecular architectures. Recent publications have emphasized its role in developing bioactive molecules, aligning with trends in targeted therapy and precision chemistry.

From a synthetic chemistry perspective, the esterification of 3-(perchlorophenyl)isonicotinic acid to form Methyl 3-(perchlorophenyl)isonicotinate exemplifies strategies to improve compound solubility and bioavailability. This modification is particularly relevant in medicinal chemistry, where prodrug design and metabolic stability are hot topics. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are essential for characterizing this compound, reflecting broader industry demands for rigorous quality control.

Environmental and regulatory considerations surrounding halogenated compounds have spurred interest in sustainable alternatives. While Methyl 3-(perchlorophenyl)isonicotinate is not classified as hazardous, its chlorinated aromatic component prompts discussions about green chemistry adaptations. Innovations in catalytic dechlorination or biodegradable analogs are frequently searched topics, indicating a shift toward eco-conscious synthesis.

In material science, the compound’s π-conjugated system has potential applications in organic electronics or coordination polymers. Its ability to act as a ligand for metal-organic frameworks (MOFs) aligns with searches for functional materials and molecular sensors. Such interdisciplinary relevance underscores why CAS No. 1361516-30-4 appears in patents and academic journals across diverse fields.

For suppliers and manufacturers, ensuring consistent batch-to-batch reproducibility of Methyl 3-(perchlorophenyl)isonicotinate is paramount. FAQs often address storage conditions (e.g., inert atmosphere) and scaling challenges, reflecting practical industry concerns. Analytical data sheets typically include melting point, spectroscopic profiles, and chromatographic purity to meet compliance standards.

Emerging studies on structure-activity relationships (SAR) further elevate the compound’s profile. Its hydrogen-bonding capacity and steric effects make it a candidate for modulating protein-ligand interactions—a key focus in computational chemistry and fragment-based drug design. These aspects resonate with trending searches on AI-driven molecular modeling and high-throughput screening technologies.

In summary, Methyl 3-(perchlorophenyl)isonicotinate (CAS No. 1361516-30-4) represents a versatile scaffold bridging multiple scientific domains. Its synthesis, applications, and future adaptations reflect evolving priorities in sustainable chemistry, advanced materials, and life sciences, making it a compound of enduring relevance.